Methyl 3-bromo-6-iodopyrazine-2-carboxylate

• IUPAC Name: methyl 3-bromo-6-iodopyrazine-2-carboxylate
• InChI: InChI=1S/C6H4BrIN2O2/c1-12-6(11)4-5(7)9-2-3(8)10-4/h2H,1H3
• InChI Key: BOEXWRBOBYLLMZ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=NC(=CN=C1Br)I
• Molecular Formula: C6H4BrIN2O2
• Molecular Weight: 342.92 g/mol
• CAS No.: 1093383-16-4

Description

“Methyl 3-bromo-6-iodopyrazine-2-carboxylate” is a chemical compound. It belongs to the pyrazine family. The CAS number for this compound is 1093383-16-4.

Molecular Structure Analysis

The molecular formula of “this compound” is C6H4BrIN2O2. The molecular weight is 342.92.

Scientific Research Applications

Catalytic Applications

Methyl 3-bromo-6-iodopyrazine-2-carboxylate has been utilized in homogeneous catalytic processes. Specifically, it's involved in palladium-catalyzed aminocarbonylation of nitrogen-containing iodo-heteroaromatics, leading to the synthesis of N-substituted nicotinamides and other biologically significant compounds (Takács, Jakab, Petz, & Kollár, 2007).

Synthesis of Biological Compounds

The compound is pivotal in the synthesis of various biologically active molecules. For instance, it's used in the efficient synthesis of compounds like 5-bromo-2-methoxy-6-methylaminopyridine-3carboxylic acid, which are crucial in the development of dopamine D2 and D3 and serotonin-3 (5-HT3) receptors antagonists (Hirokawa, Horikawa, & Kato, 2000).

Development of Pyrazole Derivatives

It's instrumental in the synthesis of novel pyrazole derivatives. These compounds are essential in the study of crystal structures and have shown potential in cytotoxicity screenings against various cancer cell lines, indicating selective cytotoxicity toward tumor cells (Huang et al., 2017).

Conversion into Other Heterocyclic Compounds

This compound is a precursor for the transformation into other heterocyclic compounds, like 2-alkylpteridin-4-ones, which are of interest in various chemical studies and potential applications (Albert, 1979).

Electrocatalytic Carboxylation

In the realm of green chemistry, it's used in electrocatalytic carboxylation processes, particularly in the conversion of 2-amino-5-bromopyridine with CO2 in ionic liquids. This process signifies an environmentally friendly approach to chemical synthesis (Feng, Huang, Liu, & Wang, 2010).